Cas no 106209-27-2 (4-ethenylbenzene-1,3-diol)

• Product Name: 4-ethenylbenzene-1,3-diol
• CAS No: 106209-27-2
• MF: C₈H₈O₂
• MW: 136.147922515869
• CID: 2071298
• PubChem ID: 10374511
• Update Time: 2025-06-09

4-ethenylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2.4-Dihydroxy-1-vinyl-benzol
• 2.4-Dihydroxy-styrol
• 4-ethenyl-1,3-benzenediol
• 4-Vinyl-resorcin
• 4-vinyl-resorcinol
• 4-vinylresorcinol
• 4-ethenylbenzene-1,3-diol
• DTXSID101020238
• EN300-1850232
• 106209-27-2
• 4-Vinylbenzene-1,3-diol
• CHEBI:207131
• 4-vinyl resorcinol
• SCHEMBL686136

• Inchi： 1S/C8H8O2/c1-2-6-3-4-7(9)5-8(6)10/h2-5,9-10H,1H2
• InChI Key： CGVSVWWXNAFRRH-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C=C)O

Computed Properties

• Exact Mass: 136.052429494g/mol
• Monoisotopic Mass: 136.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols

Additional information on 4-ethenylbenzene-1,3-diol

4-Ethenylbenzene-1,3-Diol: A Comprehensive Overview

4-Ethenylbenzene-1,3-diol (CAS No. 106209-27-2) is a unique organic compound characterized by its benzene ring structure with two hydroxyl groups (-OH) at positions 1 and 3, and an ethenyl group (-CH₂CH₂) attached at position 4. This compound belongs to the class of diols and exhibits interesting chemical properties due to the presence of both hydroxyl and ethenyl functionalities. Recent studies have highlighted its potential applications in various fields, including materials science, pharmaceuticals, and environmental chemistry.

The molecular structure of 4-ethenylbenzene-1,3-diol is highly symmetrical, which contributes to its stability and reactivity. The hydroxyl groups at positions 1 and 3 make it a diol, while the ethenyl group at position 4 introduces unsaturation into the molecule. This combination of functional groups allows for a wide range of chemical reactions, such as oxidation, reduction, and condensation reactions. Researchers have explored its ability to act as a precursor in the synthesis of more complex organic molecules, particularly in the development of novel polymers and biologically active compounds.

Recent advancements in synthetic chemistry have led to improved methods for the preparation of 4-ethenylbenzene-1,3-diol. Traditional synthesis involves the oxidation of suitable precursors or the direct coupling of aromatic compounds with ethenol derivatives. However, modern approaches leverage catalytic systems and green chemistry principles to enhance yield and reduce environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has emerged as a promising strategy for constructing this compound with high efficiency.

In terms of applications, 4-ethenylbenzene-1,3-diol has shown promise in the field of materials science. Its ability to form stable polymer networks through condensation reactions makes it a valuable building block for synthesizing advanced materials such as thermosetting resins and high-performance composites. Additionally, its hydroxyl groups enable strong hydrogen bonding interactions, which can be exploited in the design of stimuli-responsive materials for sensing and drug delivery applications.

The biological activity of 4-ethenylbenzene-1,3-diol has also garnered significant attention in recent years. Studies have demonstrated that this compound exhibits antioxidant properties due to the presence of phenolic hydroxyl groups. Antioxidants are crucial in preventing oxidative stress-related diseases such as cancer and neurodegenerative disorders. Furthermore, its ethenyl group may contribute to its ability to interact with biological systems, making it a potential candidate for drug development.

Environmental applications of 4-ethenylbenzene-1,3-diol are another area of active research. Its ability to act as a reducing agent or catalyst in pollution control processes has been explored. For example, it has been investigated for its role in removing heavy metal ions from aqueous solutions through coordination or adsorption mechanisms. Such applications align with the growing demand for sustainable solutions to environmental challenges.

In conclusion, 4-ethenylbenzene-1,3-diol (CAS No. 106209-27-2) is a versatile compound with a rich chemical structure that lends itself to diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as an important molecule in contemporary chemical research.